2-(2-furyl)-2-oxo-N-(5-oxo-1-propyl-3-pyrrolidinyl)acetamide
Overview
Description
2-(2-furyl)-2-oxo-N-(5-oxo-1-propyl-3-pyrrolidinyl)acetamide, also known as Furosemide, is a diuretic drug that has been used for the treatment of hypertension and edema since the 1960s. Furosemide is a loop diuretic that works by inhibiting the Na-K-2Cl cotransporter in the thick ascending limb of the loop of Henle in the kidney, resulting in increased excretion of sodium, chloride, and water.
Mechanism of Action
2-(2-furyl)-2-oxo-N-(5-oxo-1-propyl-3-pyrrolidinyl)acetamide works by inhibiting the Na-K-2Cl cotransporter in the thick ascending limb of the loop of Henle in the kidney, resulting in increased excretion of sodium, chloride, and water. This leads to a decrease in blood volume and pressure, which can help to reduce edema and hypertension.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its diuretic effects, this compound has been shown to increase the excretion of calcium, magnesium, and potassium. This compound has also been shown to increase the production of prostaglandins, which can help to reduce inflammation.
Advantages and Limitations for Lab Experiments
2-(2-furyl)-2-oxo-N-(5-oxo-1-propyl-3-pyrrolidinyl)acetamide has several advantages for lab experiments, including its well-established mechanism of action, its availability as a commercial drug, and its relatively low cost. However, this compound also has some limitations, including its potential for side effects and its narrow therapeutic window.
Future Directions
There are several potential future directions for research on 2-(2-furyl)-2-oxo-N-(5-oxo-1-propyl-3-pyrrolidinyl)acetamide. One area of interest is the development of new formulations of this compound that can improve its bioavailability and reduce its potential for side effects. Another area of interest is the investigation of this compound's potential use in the treatment of other conditions, such as acute kidney injury and acute lung injury. Finally, there is a need for further research on the long-term effects of this compound use, particularly in patients with chronic kidney disease.
Scientific Research Applications
2-(2-furyl)-2-oxo-N-(5-oxo-1-propyl-3-pyrrolidinyl)acetamide has been extensively studied for its diuretic effects and has been used in clinical trials for the treatment of hypertension, heart failure, and kidney disease. This compound has also been investigated for its potential use in the treatment of cerebral edema, acute lung injury, and acute kidney injury.
Properties
IUPAC Name |
2-(furan-2-yl)-2-oxo-N-(5-oxo-1-propylpyrrolidin-3-yl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O4/c1-2-5-15-8-9(7-11(15)16)14-13(18)12(17)10-4-3-6-19-10/h3-4,6,9H,2,5,7-8H2,1H3,(H,14,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBJJPSIQXXRUOX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CC(CC1=O)NC(=O)C(=O)C2=CC=CO2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.